[2-(2-Formylphenoxy)-ethyl]methylcarbamic acid tert-butyl ester

• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol
• IUPAC Name: tert-butyl N-[2-(2-formylphenoxy)ethyl]-N-methylcarbamate
• InChI: InChI=1S/C15H21NO4/c1-15(2,3)20-14(18)16(4)9-10-19-13-8-6-5-7-12(13)11-17/h5-8,11H,9-10H2,1-4H3
• InChI Key: GCLKHCKVAMTFKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CCOC1=CC=CC=C1C=O

Description

[2-(2-Formylphenoxy)-ethyl]methylcarbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H21NO4 and its molecular weight is 279.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tBuOK (2.69 g; 24 mmol; 1.2 eq.) was added portionwise to a solution of (2-hydroxy-ethyl)-methyl-carbamic acid tert-butyl ester (3.5 g; 20 mmol; 1 eq.) and 2-fluoro-benzaldehyde (2.97 g; 24 mmol; 1.2 eq.) in 1,4-dioxane (30 mL) and the reaction mixture was stirred at room temperature for 20 minutes. After dilution with EA, the solution was washed with water (2×) then brine, dried over magnesium sulfate and concentrated in vacuo. Purification by column chromatography (15% to 50% EA in cyclohexane) afforded the title compound (1.6 g, 29%) as a colourless oil. HPLC (max plot) 89.3%; Rt 4.21 min.